Cas no 1692685-96-3 (2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid)

2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid structure
1692685-96-3 structure
Product Name:2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid
CAS No:1692685-96-3
MF:C7H6F3NO2S
MW:225.188251018524
CID:5690915
PubChem ID:106784038
Update Time:2023-11-24

2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]propanoicacid
    • 2-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid
    • 1692685-96-3
    • EN300-1137984
    • 5-Thiazoleacetic acid, α-methyl-2-(trifluoromethyl)-
    • 2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid
    • Inchi: 1S/C7H6F3NO2S/c1-3(5(12)13)4-2-11-6(14-4)7(8,9)10/h2-3H,1H3,(H,12,13)
    • InChI Key: XKWZNNLNQXWCAA-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC=C1C(C(=O)O)C

Computed Properties

  • Exact Mass: 225.00713409g/mol
  • Monoisotopic Mass: 225.00713409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.497±0.06 g/cm3(Predicted)
  • Boiling Point: 241.3±40.0 °C(Predicted)
  • pka: 3.75±0.15(Predicted)

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